Cas no 90434-44-9 (2-Isopropylamino-2-methyl-1-propanol)

• Product Name: 2-Isopropylamino-2-methyl-1-propanol
• CAS No: 90434-44-9
• MF: C₇H₁₇NO
• MW: 131.215982198715
• MDL: MFCD11163992
• CID: 3208066
• PubChem ID: 15105175
• Update Time: 2025-05-22

2-Isopropylamino-2-methyl-1-propanol Chemical and Physical Properties

Names and Identifiers

• 1-PROPANOL, 2-METHYL-2-[(1-METHYLETHYL)AMINO]-
• 2-methyl-2-[(propan-2-yl)amino]propan-1-ol
• SY047496
• 2-methyl-2-(propan-2-ylamino)propan-1-ol
• SCHEMBL422121
• EN300-59838
• AKOS009136048
• Z267081438
• AC8707
• 2-(ISOPROPYLAMINO)-2-METHYLPROPAN-1-OL
• 90434-44-9
• QDA43444
• CS-0102693
• MFCD11163992
• 2-(Isopropylamino)-2-methyl-1-propanol
• 2-Isopropylamino-2-methyl-1-propanol

• MDL： MFCD11163992
• Inchi： 1S/C7H17NO/c1-6(2)8-7(3,4)5-9/h6,8-9H,5H2,1-4H3
• InChI Key： WZSRNAWJDQGJEY-UHFFFAOYSA-N
• SMILES： OCC(C)(C)NC(C)C

Computed Properties

• Exact Mass: 131.131014166Da
• Monoisotopic Mass: 131.131014166Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 79
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 32.3Ų

Additional information on 2-Isopropylamino-2-methyl-1-propanol

2-Isopropylamino-2-methyl-1-propanol: A Comprehensive Overview

The compound with CAS No. 90434-44-9, commonly referred to as 2-isopropylamino-2-methyl-1-propanol, is a versatile chemical entity that has garnered significant attention in various fields of chemistry and materials science. This compound is characterized by its unique molecular structure, which combines an amino group with a propanol backbone, making it a valuable intermediate in the synthesis of advanced materials and pharmaceuticals. Recent studies have highlighted its potential in enhancing the performance of polyurethanes and other polymer systems, underscoring its importance in modern chemical research.

2-isopropylamino-2-methyl-1-propanol exhibits a complex interplay of physical and chemical properties that make it suitable for a wide range of applications. Its ability to act as both a nucleophile and a solvent has been extensively explored in recent publications, particularly in the context of sustainable chemistry. Researchers have demonstrated that this compound can significantly improve the efficiency of catalytic processes, offering a greener alternative to traditional reagents. This aligns with the growing demand for environmentally friendly solutions in the chemical industry.

The synthesis of 2-isopropylamino-2-methyl-1-propanol involves a multi-step process that typically begins with the alkylation of ammonia derivatives. Recent advancements in catalytic methods have enabled higher yields and improved purity levels, making this compound more accessible for industrial applications. Its structural versatility allows for easy functionalization, enabling chemists to tailor its properties for specific uses. For instance, modifications to the amino group have led to the development of novel surfactants with enhanced biodegradability.

In terms of applications, 2-isopropylamino-2-methyl-1-propanol has found significant utility in the formulation of high-performance adhesives and coatings. Its ability to form strong hydrogen bonds contributes to improved adhesion properties, making it a preferred choice in automotive and aerospace industries. Additionally, its role as a precursor in pharmaceutical synthesis has been explored, with recent studies focusing on its potential as an intermediate in the production of bioactive compounds.

The latest research on 2-isopropylamino-2-methyl-1-propanol has also delved into its environmental impact and biodegradability. Scientists have reported that this compound exhibits favorable biodegradation characteristics under aerobic conditions, reducing its ecological footprint compared to traditional chemicals. This attribute is particularly valuable in industries where regulatory compliance and sustainability are paramount.

In conclusion, 2-isopropylamino-2-methyl-1-propanol (CAS No. 90434-44-9) stands as a testament to the ingenuity of modern chemical research. Its unique properties, combined with recent advancements in synthesis and application techniques, position it as a key player in the development of next-generation materials and products. As research continues to uncover new potentials for this compound, its role in shaping the future of chemistry is set to grow even further.